(Z)-7-((diethylamino)methyl)-2-(2-fluorobenzylidene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-2-[(2-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C20H20FNO3/c1-3-22(4-2)12-15-17(23)10-9-14-19(24)18(25-20(14)15)11-13-7-5-6-8-16(13)21/h5-11,23H,3-4,12H2,1-2H3/b18-11-
• InChI Key: LBBLWOJWYQUSIW-WQRHYEAKSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC=CC=C3F)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC=CC=C3F)/C2=O)O
• Molecular Formula: C20H20FNO3
• Molecular Weight: 341.4 g/mol
• CAS No.: 869077-18-9

Description

(Z)-7-((diethylamino)methyl)-2-(2-fluorobenzylidene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H20FNO3 and its molecular weight is 341.382. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensors for Metal Ions

A significant area of research involving (Z)-7-((diethylamino)methyl)-2-(2-fluorobenzylidene)-6-hydroxybenzofuran-3(2H)-one and its derivatives focuses on the development of fluorescent sensors for metal ions. These compounds have been shown to exhibit selective and sensitive detection capabilities for various metal ions, including Al³⁺, Zn²⁺, and Cu²⁺. For example, benzimidazole and benzothiazole conjugated Schiff base derivatives of this compound have demonstrated large Stokes shift and good sensitivity and selectivity towards Al³⁺ and Zn²⁺ ions. This makes them potential tools for detecting these ions in various environmental and biological contexts (G. Suman et al., 2019).

Antimicrobial Agents

Another area of exploration is the synthesis of novel compounds from this chemical framework for potential antimicrobial applications. The structural modification of this compound and its analogues have been investigated for their antimicrobial properties. Some derivatives have shown promising activity against a range of bacteria and fungi, suggesting their potential as therapeutic agents (R. Yamgar et al., 2014).

Chemosensors for Metal Ion Detection

Research has also focused on developing chemosensors based on this compound for the selective detection of metal ions such as In³⁺ and Zn²⁺. These sensors have shown high selectivity and sensitivity, making them suitable for applications in chemical sensing and environmental monitoring. The ability to detect metal ions at nanomolar concentrations highlights the potential of these compounds in analytical chemistry and environmental science (Yuankang Xu et al., 2020).

Synthesis and Characterization of Novel Derivatives

The chemical versatility of this compound allows for the synthesis of various novel derivatives with potential biological and pharmaceutical applications. Studies have explored the synthesis routes and characterized these derivatives to understand their structural and functional properties better. This foundational work supports the development of new compounds with enhanced biological activity or specific functionalities (O. M. Abdel Hafez et al., 2001).